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Compound of Interest

Compound Name: VUF-5574

Cat. No.: B1684069 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
VUF-5574 is a potent and selective antagonist of the human adenosine A3 receptor (A3AR), a

G protein-coupled receptor implicated in various physiological and pathological processes,

including inflammation, cancer, and cardiovascular function.[1][2] Its high selectivity makes it a

valuable tool for investigating the specific roles of the A3AR in cellular signaling pathways.[2]

This document provides detailed protocols for the use of VUF-5574 in cell culture experiments,

focusing on the preparation of the compound and a common method for assessing its

antagonistic activity.
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Parameter Value Reference

Chemical Name
N-(2-Methoxyphenyl)-N'-[2-(3-

pyridinyl)-4-quinazolinyl]-urea

CAS Number 280570-45-8 [1]

Molecular Weight 371.39 g/mol [3]

Appearance White to off-white solid [1]

Purity ≥98% (HPLC) [2]

Solubility

Soluble in DMSO (e.g., 1.5

mg/mL, >10 mg/mL, 15

mg/mL, 100 mg/mL) Insoluble

in water

[1][3][4]

Storage

Store powder at -20°C for up

to 3 years. Store stock

solutions in DMSO at -80°C for

up to 6 months or -20°C for up

to 1 month.

[1]

Mechanism of Action

Selective competitive

antagonist of the human

adenosine A3 receptor (A3AR)

[2]

Binding Affinity (Ki)
4.03 nM for recombinant

human A3AR
[1]

Selectivity
>2500-fold selective for A3AR

over A1 and A2A receptors
[2]

Experimental Protocols
Protocol 1: Preparation of VUF-5574 Stock Solution
This protocol describes the preparation of a concentrated stock solution of VUF-5574, which

can be further diluted to working concentrations for cell culture experiments.

Materials:
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VUF-5574 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional, for enhancing solubility)

Procedure:

Determine the required concentration and volume: Based on your experimental needs,

calculate the mass of VUF-5574 required to prepare a stock solution of a desired

concentration (e.g., 10 mM).

Weigh the compound: Carefully weigh the calculated amount of VUF-5574 powder in a

sterile microcentrifuge tube.

Add DMSO: Add the appropriate volume of DMSO to the tube. For example, to prepare a 10

mM stock solution from 1 mg of VUF-5574 (MW: 371.39 g/mol ), add 269.26 µL of DMSO.

Dissolve the compound: Vortex the solution vigorously until the powder is completely

dissolved. If necessary, use an ultrasonic bath to aid dissolution.[1] Ensure the final solution

is clear.

Aliquot and store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[1]

Protocol 2: General Cell Culture Treatment with VUF-
5574
This protocol provides a general guideline for treating adherent cells with VUF-5574. The

optimal conditions, including cell type, seeding density, and VUF-5574 concentration, should be

determined empirically for each specific experiment.
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Materials:

Cultured cells of interest (e.g., CHO-K1 cells stably expressing human A3AR, various cancer

cell lines like LNCaP, DU-145, PC3)[5][6]

Complete cell culture medium appropriate for the cell line

VUF-5574 stock solution (from Protocol 1)

Phosphate-buffered saline (PBS), sterile

Cell culture plates or flasks

Incubator (37°C, 5% CO2)

Procedure:

Cell Seeding: Seed the cells in the appropriate culture vessel (e.g., 6-well plate, 96-well

plate) at a density that will ensure they are in the exponential growth phase at the time of

treatment.

Cell Adherence: Allow the cells to adhere and grow overnight in a 37°C, 5% CO2 incubator.

Prepare Working Solution: On the day of the experiment, thaw an aliquot of the VUF-5574
stock solution. Dilute the stock solution to the desired final working concentration(s) in pre-

warmed complete cell culture medium. It is crucial to ensure that the final concentration of

DMSO in the culture medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Pre-treatment with VUF-5574: For antagonist studies, it is common to pre-incubate the cells

with VUF-5574 before stimulating with an agonist.

Aspirate the old medium from the cells.

Add the medium containing the desired concentration of VUF-5574.

Incubate for a predetermined period (e.g., 30 minutes) at 37°C and 5% CO2.
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Agonist Stimulation (Optional): If studying the antagonistic effect, add the A3AR agonist (e.g.,

adenosine or a synthetic agonist like IB-MECA) to the wells already containing VUF-5574.

Incubation: Incubate the cells for the desired experimental duration.

Downstream Analysis: Following incubation, the cells can be harvested for various

downstream analyses, such as protein extraction for Western blotting (see Protocol 3), RNA

isolation, or cell viability assays.

Protocol 3: Assessment of VUF-5574 Activity using an
ERK1/2 Phosphorylation Assay (Western Blot)
This protocol describes how to assess the antagonistic effect of VUF-5574 on A3AR signaling

by measuring the phosphorylation of Extracellular signal-Regulated Kinase (ERK1/2), a

downstream target of A3AR activation.

Materials:

Treated cells (from Protocol 2)

Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

BCA protein assay kit

SDS-PAGE gels

Western blot running and transfer apparatus

PVDF or nitrocellulose membrane

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies: anti-phospho-ERK1/2 (Thr202/Tyr204) and anti-total-ERK1/2

HRP-conjugated secondary antibody

Chemiluminescent substrate
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Imaging system

Procedure:

Cell Lysis:

After treatment, place the culture plates on ice and wash the cells once with ice-cold PBS.

Add an appropriate volume of ice-cold lysis buffer to each well and incubate on ice for 10-

15 minutes.

Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

Centrifuge the lysate at high speed (e.g., 14,000 x g) for 15 minutes at 4°C to pellet cell

debris.

Protein Quantification:

Transfer the supernatant (protein extract) to a new tube.

Determine the protein concentration of each sample using a BCA protein assay kit

according to the manufacturer's instructions.

SDS-PAGE and Western Blotting:

Normalize the protein samples to the same concentration with lysis buffer and sample

loading buffer.

Boil the samples for 5 minutes at 95-100°C.

Load equal amounts of protein per lane onto an SDS-PAGE gel and run the gel to

separate the proteins by size.

Transfer the separated proteins to a PVDF or nitrocellulose membrane.

Immunoblotting:

Block the membrane with blocking buffer for 1 hour at room temperature.
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Incubate the membrane with the primary antibody against phospho-ERK1/2 overnight at

4°C with gentle agitation.

Wash the membrane three times with TBST for 5-10 minutes each.

Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room

temperature.

Wash the membrane again as in the previous step.

Detection:

Add the chemiluminescent substrate to the membrane and incubate for the time

recommended by the manufacturer.

Capture the chemiluminescent signal using an imaging system.

Stripping and Re-probing (for Total ERK):

To normalize for protein loading, the membrane can be stripped of the phospho-ERK1/2

antibodies and re-probed with an antibody against total ERK1/2.

Data Analysis:

Quantify the band intensities for phospho-ERK1/2 and total ERK1/2.

Calculate the ratio of phospho-ERK1/2 to total ERK1/2 for each sample to determine the

effect of VUF-5574 on agonist-induced ERK1/2 phosphorylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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